Cas no 637025-02-6 (1,2,4,5-Benzenetetracarboxylic acid, compd. with 4,4'-bipyridine (2:1))

• Product Name: 1,2,4,5-Benzenetetracarboxylic acid, compd. with 4,4'-bipyridine (2:1)
• CAS No: 637025-02-6
• MF: C₃₀H₂₀N₂O₁₆
• MW: 664.483609199524
• CID: 1656276
• PubChem ID: 71380958
• Update Time: 2025-04-21

1,2,4,5-Benzenetetracarboxylic acid, compd. with 4,4'-bipyridine (2:1) Chemical and Physical Properties

Names and Identifiers

• 1,2,4,5-Benzenetetracarboxylic acid, compd. with 4,4'-bipyridine (2:1)
• benzene-1,2,4,5-tetracarboxylic acid,4-pyridin-4-ylpyridine
• 637025-02-6
• DTXSID90803441
• Benzene-1,2,4,5-tetracarboxylic acid--4,4'-bipyridine (2/1)
• Benzene-1,2,4,5-tetracarboxylic acid;4-pyridin-4-ylpyridine

• Inchi： 1S/C10H8N2.2C10H6O8/c1-5-11-6-2-9(1)10-3-7-12-8-4-10;2*11-7(12)3-1-4(8(13)14)6(10(17)18)2-5(3)9(15)16/h1-8H;2*1-2H,(H,11,12)(H,13,14)(H,15,16)(H,17,18)
• InChI Key： VGHOPQLXUXTBIJ-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C(=O)O)C(C(=O)O)=CC=1C(=O)O)=O.OC(C1C=C(C(=O)O)C(C(=O)O)=CC=1C(=O)O)=O.N1C=CC(=CC=1)C1C=CN=CC=1

Computed Properties

• Exact Mass: 664.0812
• Monoisotopic Mass: 664.08128255g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 48
• Rotatable Bond Count: 9
• Complexity: 435
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 324Ų

Experimental Properties

• PSA: 324.18